![molecular formula C8H9Cl2NO B1490724 4-Chloro-2,3-dihydrobenzofuran-3-amine hydrochloride CAS No. 1384265-47-7](/img/structure/B1490724.png)
4-Chloro-2,3-dihydrobenzofuran-3-amine hydrochloride
Overview
Description
“4-Chloro-2,3-dihydrobenzofuran-3-amine hydrochloride” is a chemical compound with the CAS Number: 1384265-47-7 . It has a molecular weight of 206.07 . The IUPAC name for this compound is 4-chloro-2,3-dihydro-1-benzofuran-3-amine hydrochloride .
Molecular Structure Analysis
The InChI code for “4-Chloro-2,3-dihydrobenzofuran-3-amine hydrochloride” is 1S/C8H8ClNO.ClH/c9-5-2-1-3-7-8(5)6(10)4-11-7;/h1-3,6H,4,10H2;1H
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“4-Chloro-2,3-dihydrobenzofuran-3-amine hydrochloride” is a powder that is stored at room temperature .
Scientific Research Applications
1. Inhibitor of Fungi, Bacteria, and Virus Protein 2,3-Dihydrobenzofurans (DHB) have been proposed as advantageous structures used as chemical entresol to design small compound libraries . They have been studied for their potential as inhibitors of fungi, bacteria, and virus protein . For instance, the binding affinity of DHB2 against 3dra was higher than DHB8 and DHB for compounds . The results of molecular docking show that the compounds mentioned in this study are not equally effective against pathogens, such as fungi, viruses, and bacteria .
Drug Design
Molecular modeling has been accelerating as a guide to chemists, biochemists, pharmacists, and scientists for drug design . It contributes to the comprehension of the biochemical operations of gene products . 2,3-Dihydrobenzofurans (DHB) have been used in this context due to their unique structural properties .
Synthesis of Natural Products
The 2,3-dihydrobenzofuran ring system is a key component in the synthesis of many natural products . The synthetic approaches are classified according to the key bond(s) formed during the construction of the dihydrobenzofuran skeleton .
Antimicrobial Agents
Benzofuran derivatives, which include 2,3-dihydrobenzofurans, have been synthesized and studied for their antimicrobial properties . For example, the synthesized compound, benzofuran carbohydrazide, displayed excellent activities against E. coli and S. aureus .
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling .
properties
IUPAC Name |
4-chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO.ClH/c9-5-2-1-3-7-8(5)6(10)4-11-7;/h1-3,6H,4,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGIODMAWMUIYPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C(O1)C=CC=C2Cl)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2,3-dihydrobenzofuran-3-amine hydrochloride | |
CAS RN |
1384265-47-7 | |
Record name | 4-chloro-2,3-dihydro-1-benzofuran-3-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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